5-(4-bromobenzoyl)-1,3,6-trimethyl-2,4(1H,3H)-pyrimidinedione

• IUPAC Name: 5-(4-bromobenzoyl)-1,3,6-trimethylpyrimidine-2,4-dione
• InChI: InChI=1S/C14H13BrN2O3/c1-8-11(13(19)17(3)14(20)16(8)2)12(18)9-4-6-10(15)7-5-9/h4-7H,1-3H3
• InChI Key: DMJDYVDJGBEICJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)N(C(=O)N1C)C)C(=O)C2=CC=C(C=C2)Br
• Molecular Formula: C14H13BrN2O3
• Molecular Weight: 337.17 g/mol
• Solubility: 50.1 [ug/mL] (The mean of the results at pH 7.4)

Description

5-(4-bromobenzoyl)-1,3,6-trimethyl-2,4(1H,3H)-pyrimidinedione is a chemical compound that belongs to the class of pyrimidine derivatives. This compound has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, agrochemicals, and material science.

Mechanism of Action

The mechanism of action of 5-(4-bromobenzoyl)-1,3,6-trimethyl-2,4(1H,3H)-pyrimidinedione is not fully understood. However, it has been proposed that this compound exerts its pharmacological effects by inhibiting the activity of certain enzymes. For instance, the inhibitory effect of this compound on aldose reductase has been attributed to its ability to interact with the active site of the enzyme and prevent the conversion of glucose to sorbitol.
Biochemical and Physiological Effects
5-(4-bromobenzoyl)-1,3,6-trimethyl-2,4(1H,3H)-pyrimidinedione has been shown to exhibit various biochemical and physiological effects. For instance, it has been reported to possess antioxidant activity, which is attributed to its ability to scavenge free radicals and prevent oxidative damage. In addition, this compound has been shown to possess anti-inflammatory activity, which is attributed to its ability to inhibit the production of pro-inflammatory cytokines such as interleukin-1β and tumor necrosis factor-α.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 5-(4-bromobenzoyl)-1,3,6-trimethyl-2,4(1H,3H)-pyrimidinedione in lab experiments is its high potency and selectivity. This compound has been shown to exhibit potent activity against certain enzymes and has been reported to possess high selectivity towards certain targets. However, one of the limitations of using this compound in lab experiments is its low solubility in water, which can make it difficult to work with.

Future Directions

There are several future directions for the research on 5-(4-bromobenzoyl)-1,3,6-trimethyl-2,4(1H,3H)-pyrimidinedione. One of the potential applications of this compound is in the development of new antitumor agents. In addition, this compound has been shown to possess antimicrobial activity, which makes it a potential candidate for the development of new antibiotics. Furthermore, the inhibitory effect of this compound on certain enzymes such as aldose reductase and xanthine oxidase makes it a potential candidate for the treatment of certain diseases such as diabetes and gout. Finally, the potential applications of this compound in material science, such as the development of new catalysts and sensors, should also be explored.
Conclusion
In conclusion, 5-(4-bromobenzoyl)-1,3,6-trimethyl-2,4(1H,3H)-pyrimidinedione is a promising compound with potential applications in various fields. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research on this compound is warranted to fully explore its potential applications in different fields.

Synthesis Methods

The synthesis of 5-(4-bromobenzoyl)-1,3,6-trimethyl-2,4(1H,3H)-pyrimidinedione can be achieved by several methods. One of the most commonly used methods is the reaction of 4-bromobenzoyl chloride with 1,3,6-trimethyluracil in the presence of a base such as triethylamine. This reaction leads to the formation of 5-(4-bromobenzoyl)-1,3,6-trimethyl-2,4(1H,3H)-pyrimidinedione in good yield.

Scientific Research Applications

5-(4-bromobenzoyl)-1,3,6-trimethyl-2,4(1H,3H)-pyrimidinedione has been extensively studied for its potential applications in medicinal chemistry. This compound has been shown to possess antitumor, antimicrobial, and anti-inflammatory activities. In addition, it has been reported to exhibit inhibitory effects on the activity of certain enzymes such as aldose reductase and xanthine oxidase.